![molecular formula C12H12N2O2S2 B2525482 Ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate CAS No. 33062-15-6](/img/structure/B2525482.png)
Ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate
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Overview
Description
Ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate is a useful research compound. Its molecular formula is C12H12N2O2S2 and its molecular weight is 280.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
- Ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate derivatives have been synthesized and evaluated for their pharmacological properties. For example, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs were explored as glutaminase inhibitors, showing promise in attenuating the growth of human lymphoma B cells both in vitro and in a mouse xenograft model (Shukla et al., 2012).
Antimicrobial Activities
- Derivatives of this compound have been studied for their antimicrobial activities. A study on the synthesis of thiazoles and their fused derivatives demonstrated antimicrobial activity against bacterial and fungal strains, highlighting their potential as antimicrobial agents (Wardkhan et al., 2008).
Pharmacological Properties
- The reaction of 4-phenyl-4H-1,2,4-triazole-3-thione with ethyl bromoacetate resulted in ethyl [(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate, which was further processed to study its pharmacological properties, including antimicrobial activities and effects on the central nervous system in mice (Popiołek et al., 2011).
Antihypertensive and Vasodilator Activity
- Some 2-aryl-5-hydrazino-1,3,4-thiadiazoles, derived from similar chemical structures, have been synthesized and screened for antihypertensive activity, demonstrating a potential for developing new therapeutic agents with vasodilator activity (Turner et al., 1988).
Mechanism of Action
Target of Action
Compounds with a similar thiadiazole structure have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
The aromaticity of the thiadiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .
Biochemical Pathways
Compounds with a similar thiadiazole structure have been found to interact with various biochemical pathways, leading to their diverse biological activities .
Result of Action
Compounds with a similar thiadiazole structure have been found to exhibit diverse biological activities, suggesting that they may have multiple molecular and cellular effects .
Action Environment
The thiadiazole ring, a key structural component of this compound, is known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .
Properties
IUPAC Name |
ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S2/c1-2-16-10(15)8-17-12-13-11(14-18-12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEHREPKVUQHYLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC(=NS1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701331625 |
Source
|
Record name | ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701331625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
6.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24816151 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
33062-15-6 |
Source
|
Record name | ethyl 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701331625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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